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Compound of Interest

Compound Name: 2-Fluorophenyl isocyanate

Cat. No.: B099576

An In-depth Technical Guide to 2-Fluorophenyl Isocyanate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactivity of 2-Fluorophenyl isocyanate, tailored for researchers, scientists, and
professionals in drug development and materials science.

Chemical Identity and Structure

2-Fluorophenyl isocyanate, also known as 1-fluoro-2-isocyanatobenzene, is an aromatic
iIsocyanate compound. The presence of a fluorine atom on the phenyl ring and the highly
reactive isocyanate group makes it a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and specialty polymers.[1]

Key Identifiers:

IUPAC Name: 1-fluoro-2-isocyanatobenzene[2]

Synonyms: o-Fluorophenyl isocyanate, Isocyanic acid o-fluorophenyl ester[3][4]

CAS Number: 16744-98-2[3][4][5][6][7]

EC Number: 240-804-0[5][6][7]

Molecular Formula: C7H4aFNO[1][5][8][9]
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e SMILES:FclcccccIN=C=0[5][6]

e INChI:1S/C7H4FNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H[5][6]

« InChl Key:VZNCSZQPNIEEMN-UHFFFAOY SA-N[5][6]
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Fig. 1. Chemical Identity of 2-Fluorophenyl Isocyanate.

Physicochemical Properties

The compound is a flammable, colorless to light yellow liquid under standard conditions.[1][3]
[5] Quantitative physical and chemical data are summarized in the table below.
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Property Value Source(s)
Molecular Weight 137.11 g/mol 5161171
Density 1.222 g/mL at 25 °C [5]1[6]
Boiling Point 56 - 58 °C [3]

65 °C at 18 mmHg [1]

165 °C [7]

Flash Point 51 °C (123.8 °F) - closed cup [5161[7]

Refractive Index

1.5144 (at 20 °C)

[5][6]

Form Liquid [5][6]
Colorless to light yellow clear

Appearance o [1]
liquid

Storage Temperature 2-8°C [1][5][6]

Reactivity and Chemical Behavior

The isocyanate functional group (-N=C=0) is highly electrophilic, making 2-fluorophenyl

isocyanate reactive toward a wide range of nucleophiles.[10] This reactivity is fundamental to

its application as a building block in organic synthesis.

» Reaction with Nucleophiles: It readily undergoes nucleophilic addition reactions.[1] Common

reactants include alcohols (to form carbamates), amines (to form ureas), and water (which

can lead to the formation of an unstable carbamic acid that decomposes to an amine and

carbon dioxide).[10]

» Moisture Sensitivity: The compound is sensitive to moisture and will react with water.[11]

Therefore, it should be handled under anhydrous conditions to prevent degradation and

unwanted side reactions.[11]

¢ Influence of Fluorine: The fluorine atom on the phenyl ring acts as an electron-withdrawing

group, which can enhance the electrophilicity of the isocyanate carbon and influence the

reactivity and properties of the resulting derivatives.[1]
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» Polymerization: Acids and bases can initiate polymerization reactions.[10]
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Fig. 2: General Reactivity of 2-Fluorophenyl Isocyanate.

Experimental Protocols and Handling

Detailed, step-by-step experimental protocols for the synthesis or specific reactions of 2-
fluorophenyl isocyanate are typically proprietary and found in specialized chemical literature
or patents rather than publicly available safety documents. However, safety data sheets
provide essential guidelines for handling and storage.

General Handling and Safety Precautions:

o Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles or
face shields, and a suitable respirator (e.g., type ABEK (EN14387) respirator filter) is
mandatory.[5][12]

e Ventilation: Work should be conducted in a well-ventilated area or under a chemical fume
hood to avoid inhalation of vapors.

» Conditions to Avoid: Keep away from heat, sparks, open flames, and sources of ignition.[8]
[11] Avoid contact with water, acids, bases, alcohols, amines, and strong oxidizing agents.
[11]

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, typically
refrigerated at 2-8°C.[1][5][6] Handle and store under an inert atmosphere if possible.
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Spill and Disposal:

 In case of a spill, absorb with an inert material and dispose of it as hazardous waste in
accordance with local, state, and federal regulations.

o Waste material must not be mixed with other waste and should be disposed of in its original
container.

Applications in Research and Development
2-Fluorophenyl isocyanate is a key intermediate in several fields:

e Pharmaceutical Development: It serves as a building block for synthesizing a variety of
pharmaceutical compounds and active ingredients.[1]

e Agrochemicals: The compound is used in the development of modern pesticides and
herbicides.[1]

e Polymer Chemistry: It is utilized in the production of specialty polymers and materials where
properties like thermal stability and chemical resistance are desired.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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